N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C16H16ClNO3/c1-10-9-11(17)7-8-12(10)18-16(19)15-13(20-2)5-4-6-14(15)21-3/h4-9H,1-3H3,(H,18,19)
• InChI Key: NDRTXMIQUJDVNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)C2=C(C=CC=C2OC)OC
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol

Description

N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide, also known as BAY 73-6691, is a selective TRPV1 antagonist. TRPV1 is a receptor that is involved in pain sensation, and BAY 73-6691 has been studied for its potential use as a pain reliever.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide 73-6691 has been studied for its potential use as a pain reliever. In preclinical studies, it has been shown to reduce pain in animal models of inflammatory and neuropathic pain. It has also been studied for its potential use in treating other conditions, such as epilepsy and anxiety.

Mechanism of Action

N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide 73-6691 is a selective TRPV1 antagonist. TRPV1 is a receptor that is involved in pain sensation. By blocking this receptor, N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide 73-6691 can reduce pain.
Biochemical and Physiological Effects:
N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide 73-6691 has been shown to reduce pain in animal models of inflammatory and neuropathic pain. It has also been shown to reduce seizures in animal models of epilepsy. Additionally, it has been shown to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide 73-6691 is that it is a selective TRPV1 antagonist, meaning that it specifically targets this receptor without affecting other receptors. This can be useful in studying the role of TRPV1 in pain sensation and other conditions. One limitation of N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide 73-6691 is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide 73-6691. One area of interest is its potential use as a pain reliever in humans. Clinical trials will be needed to determine its safety and efficacy in humans. Another area of interest is its potential use in treating other conditions, such as epilepsy and anxiety. Further preclinical studies will be needed to investigate these potential uses. Additionally, research could focus on developing new TRPV1 antagonists with improved potency and selectivity.

Synthesis Methods

The synthesis of N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide 73-6691 involves several steps. First, 2,6-dimethoxybenzoic acid is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-chloro-2-methylaniline to form the amide intermediate. Finally, the amide is reacted with 2,6-dimethoxybenzoyl chloride to form N-(4-chloro-2-methylphenyl)-2,6-dimethoxybenzamide 73-6691.